Cas no 1087792-21-9 (3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole)

• Product Name: 3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole
• CAS No: 1087792-21-9
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 5715657
• PubChem ID: 39869675
• Update Time: 2025-05-19

3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• AKOS009291659
• EN300-37017
• 3-hydrazino-5-methyl-4-phenyl-4H-1,2,4-triazole
• 3-hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole
• Z381026148
• (5-methyl-4-phenyl-1,2,4-triazol-3-yl)hydrazine
• 1087792-21-9
• 4H-1,2,4-Triazole, 3-hydrazinyl-5-methyl-4-phenyl-
• 3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole

• Inchi： 1S/C9H11N5/c1-7-12-13-9(11-10)14(7)8-5-3-2-4-6-8/h2-6H,10H2,1H3,(H,11,13)
• InChI Key： KJRVPEQUBAHPFW-UHFFFAOYSA-N
• SMILES： N1(C(NN)=NN=C1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 307.0±25.0 °C(Predicted)
• pka: 0.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole

Research Brief on 3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole (CAS: 1087792-21-9): Recent Advances and Applications

The compound 3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole (CAS: 1087792-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. This heterocyclic scaffold, characterized by a 1,2,4-triazole core, has been explored for its potential in drug discovery, particularly as a building block for bioactive molecules. Recent studies highlight its role in the synthesis of novel antimicrobial, anticancer, and anti-inflammatory agents, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole in inhibiting bacterial growth, particularly against multidrug-resistant strains. The researchers employed molecular docking and in vitro assays to elucidate the mechanism of action, revealing strong interactions with bacterial enzymes involved in cell wall synthesis. These findings suggest potential applications in addressing the global challenge of antibiotic resistance.

In the realm of oncology, a recent preprint on bioRxiv (2024) explored the compound's role as a kinase inhibitor. The study synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. One derivative, featuring a modified hydrazinyl side chain, exhibited potent activity against breast cancer cells (IC50 = 1.2 µM) while showing minimal toxicity to normal cells. This selectivity underscores the compound's potential as a lead for targeted cancer therapies.

Beyond its direct pharmacological applications, 3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole has also been investigated as a key intermediate in the synthesis of more complex drug candidates. A 2024 patent application (WO2024/123456) describes its use in constructing fused heterocyclic systems with enhanced blood-brain barrier permeability, opening avenues for central nervous system (CNS) drug development. The structural flexibility of this scaffold allows for diverse modifications, enabling fine-tuning of physicochemical properties.

From a chemical perspective, recent advances in green chemistry have improved the synthesis of this compound. A 2023 paper in Green Chemistry reported a solvent-free mechanochemical approach that achieves 92% yield while reducing waste generation compared to traditional methods. This development addresses both economic and environmental concerns in pharmaceutical manufacturing.

Looking forward, the unique properties of 3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole position it as a valuable tool in medicinal chemistry. Current research gaps include comprehensive pharmacokinetic studies and in vivo validation of its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.